Cas no 2228911-06-4 (1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228911-06-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6371086
• PubChem ID: 165651587
• Update Time: 2025-10-30

1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1835015
• 1-[(2-methoxy-4,5-dimethylphenyl)methyl]cyclopropane-1-carboxylic acid
• 2228911-06-4

• Inchi： 1S/C14H18O3/c1-9-6-11(12(17-3)7-10(9)2)8-14(4-5-14)13(15)16/h6-7H,4-5,8H2,1-3H3,(H,15,16)
• InChI Key： YJCRTUBDLIAHQT-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=C(C)C(C)=CC=2OC)CC1)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228911-06-4)

1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 2228911-06-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique structural and pharmacological properties. The presence of a methoxy group at the 2-position and two methyl substituents at the 4- and 5-positions of the phenyl ring introduces specific steric and electronic influences that modulate its biological activity.

The cyclopropane moiety is particularly noteworthy in medicinal chemistry due to its rigid three-membered ring structure, which can impose conformational constraints on attached functional groups. This rigidity often enhances binding affinity to biological targets, making such compounds attractive for drug design. In particular, the combination of an aromatic ring with a cyclopropane group has been explored in the development of potential therapeutic agents, including those targeting neurological disorders, inflammatory pathways, and other metabolic diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid scaffold may interact with proteins through hydrophobic interactions and π-stacking interactions, which are critical for drug-receptor binding. The electron-rich aromatic system, further polarized by the methoxy group, could also participate in hydrogen bonding or electrostatic interactions with polar residues in the target protein.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The cyclopropane ring introduces angular strain that can be exploited to fit into narrow binding pockets, while the aromatic moiety provides a platform for further functionalization. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity, particularly in cases where precise spatial orientation of substituents is crucial.

In vitro studies have begun to elucidate the pharmacological profile of 1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid. Initial experiments indicate that it may exhibit inhibitory effects on certain enzymes implicated in disease pathways. The methoxy and methyl substituents appear to play a role in fine-tuning the compound’s potency and selectivity. Additionally, the cyclopropane ring’s stability under physiological conditions makes it a promising candidate for further development.

The synthesis of this compound presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and stereoselective cyclizations have enabled chemists to construct the desired framework with high efficiency. These advances are crucial for producing sufficient quantities of the compound for both preclinical and clinical investigations.

As research progresses, the therapeutic potential of 1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid continues to be explored across multiple domains. Its structural features make it amenable to modifications that could enhance its pharmacokinetic properties or expand its spectrum of activity. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic outcomes.

The growing interest in this compound also reflects broader trends in medicinal chemistry toward designing molecules with tailored properties. The integration of structural features like cyclopropanes and methoxy-substituted aromatics into drug candidates continues to yield innovative approaches to addressing unmet medical needs. As computational tools become more sophisticated, virtual screening methods are being employed to identify new derivatives of this scaffold with enhanced biological activity.

In conclusion, 1-(2-methoxy-4,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228911-06-4) represents a promising area of investigation in pharmaceutical research. Its unique structural attributes offer opportunities for developing novel therapeutic agents with distinct mechanisms of action. With ongoing studies delving deeper into its biological effects and synthetic accessibility, this compound is poised to contribute significantly to future advancements in drug discovery and development.